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Dubai, UAE - The International Center for Biosaline Agriculture (ICBA) is pioneering a
transformative approach to food production in arid and saline environments through its
innovative Integrated Aqua-Agriculture Systems (IAAS). These systems are designed to create
a circular economy, utilizing saline water resources to produce both fish and salt-tolerant crops,
thereby enhancing food security and providing sustainable livelihoods for farming communities
in marginal regions.

At the heart of ICBA's strategy is the integration of aquaculture with the cultivation of halophytic
plants, which thrive in saline conditions. This symbiotic relationship allows for the efficient use
of water and nutrients, turning previously unproductive land into fertile ground for diverse
agricultural products.

Application Notes: A Circular Approach to Saline
Water Use

ICBA's IAAS models are predicated on the principle of resource optimization. Saline water,
often a challenge for traditional agriculture, is first used for aquaculture, primarily for raising
Tilapia. The nutrient-rich effluent from the fish tanks is then used to irrigate a variety of salt-
tolerant crops, including Salicornia, quinoa, and various halophytic forages. This process not
only provides essential nutrients to the plants but also mitigates the environmental impact of
aquaculture wastewater.
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A key innovation in this field is the use of reject brine from desalination plants as a viable water
source for these systems. This approach addresses two critical challenges simultaneously: the
disposal of brine, an environmental concern, and the scarcity of fresh water for agriculture.

Data Presentation: Key Performance Indicators of
ICBA's IAAS

ICBA's research has yielded significant quantitative results, demonstrating the viability and
productivity of their integrated systems.

Component Parameter Result Citation
Aquaculture (Tilapia) Fish Biomass Density 30 kg/m 3 [1]
] ] 50g to 600g in 5
Fingerling Growth [1]
months

Feed Conversion 1.1 kg of feed / 1 kg of

, : [1]
Ratio fish

o Seed Yield (using
Halophyte Cultivation
] ) seawater from 3 tonnes/hectare [2][3]
(Salicornia)
aguaculture)

Fresh Shoot Yield
(using aquaculture 23.7 tonnes/hectare [3]

effluents)

Experimental Protocols: Optimizing Salicornia
Production with Recirculating Aquaculture Systems

A cornerstone of ICBA's research is the continuous optimization of their IAAS. One such pivotal
experiment, conducted between 2019 and 2021, focused on enhancing Salicornia production
using different Recirculating Aquaculture Systems (RAS).

Objective: To evaluate the efficiency of various RAS configurations in utilizing reject brine and
to assess their impact on the growth and yield of multiple Salicornia genotypes.[4]
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Experimental Design: The experiment followed a completely randomized design with three
replications.

Components and Treatments:
o Fish Species: Tilapia (Oreochromis niloticus)

o Halophytes: 16 distinct genotypes of Salicornia, as well as quinoa and other halophytic
forages.

o Water Treatment: A blend of Reverse Osmosis (RO) brine and aquaculture effluents with a
salinity of 23,000 parts per million (ppm).[4]

Methodology:

o System Setup: Establishment of multiple RAS units, each with distinct configurations to
assess differences in water circulation, filtration, and nutrient distribution.

o Aquaculture Management: Introduction of Tilapia fingerlings into the aquaculture tanks. A
strict feeding regime was maintained, and key water quality parameters (dissolved oxygen,
pH, temperature, and ammonia levels) were monitored daily.

o Halophyte Cultivation: Planting of the 16 Salicornia genotypes and other selected halophytes
in grow beds integrated with the RAS.

« Irrigation: The aquaculture effluent, rich in fish waste, was continuously circulated to the plant
grow beds, providing both water and essential nutrients.

o Data Collection: Regular measurements of fish growth (weight and length) and plant
performance (biomass, height, and seed yield) were recorded. Water samples were collected
and analyzed for nutrient content (nitrates, phosphates, potassium) to determine the nutrient
uptake by the plants.

e Analysis: The collected data was statistically analyzed to compare the performance of the
different RAS configurations and Salicornia genotypes.

Visualizing the Workflow and Logic
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To better understand the interconnectedness of the components within ICBA's IAAS, the
following diagrams illustrate the experimental workflow and the logical relationships within the
system.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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